Cas no 33118-70-6 (Benzofuran,3-(1-methylethyl)-)

• Product Name: Benzofuran,3-(1-methylethyl)-
• CAS No: 33118-70-6
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 294055
• PubChem ID: 11217412
• Update Time: 2025-04-19

Benzofuran,3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzofuran,3-(1-methylethyl)-
• 3-propan-2-yl-1-benzofuran
• 3-Isopropylbenzofuran
• Benzofuran,3-isopropyl- (8CI)
• 3-isopropyl-benzofuran
• DTXSID50458991
• SCHEMBL904863
• AKOS006373248
• OCIGHXVYRYKMIK-UHFFFAOYSA-N
• 33118-70-6

• Inchi： 1S/C11H12O/c1-8(2)10-7-12-11-6-4-3-5-9(10)11/h3-8H,1-2H3
• InChI Key： OCIGHXVYRYKMIK-UHFFFAOYSA-N
• SMILES： O1C=C(C2C=CC=CC1=2)C(C)C

Computed Properties

• Exact Mass: 160.08886
• Monoisotopic Mass: 160.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• PSA: 13.14